Cas no 106535-16-4 (Methyl 2-(1H-1,2,4-triazol-1-yl)acetate)
106535-16-4 structure
Product Name:Methyl 2-(1H-1,2,4-triazol-1-yl)acetate
CAS No:106535-16-4
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD02186570
CID:127187
PubChem ID:1477655
Update Time:2025-04-18
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(1H-1,2,4-triazol-1-yl)acetate
- 1H-1,2,4-Triazole-1-aceticacid, methyl ester
- METHYL-2-(1H-1,2,4-TRIAZOLE-1-YL) ACETATE
- methyl 2-(1,2,4-triazol-1-yl)acetate
- 004586
- CBI-BB ZERO
- J-001605
- 106535-16-4
- 4R-0821
- CS-0302110
- KRKABMNEWUTJQT-UHFFFAOYSA-N
- Bionet2_000380
- EN300-1082862
- MFCD02186570
- 1H-1,2,4-Triazole-1-aceticacid,methyl ester
- DTXSID80363125
- methyl2-(1H-1,2,4-triazol-1-yl)acetate
- J-521798
- FT-0642623
- 1H-1,2,4-Triazole-1-acetic acid, methyl ester
- HMS1365B06
- SCHEMBL21233106
- AKOS002669478
- AC-14369
- CBI-BB ZERO/004586
- DB-040690
- STK688557
- methyl 1H-1,2,4-triazol-1-ylacetate
-
- MDL: MFCD02186570
- Inchi: 1S/C5H7N3O2/c1-10-5(9)2-8-4-6-3-7-8/h3-4H,2H2,1H3
- InChI Key: KRKABMNEWUTJQT-UHFFFAOYSA-N
- SMILES: O(C)C(CN1C=NC=N1)=O
Computed Properties
- Exact Mass: 141.05400
- Monoisotopic Mass: 141.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 80°/0.3mm
- Flash Point: 114.7°C
- Refractive Index: 1.567
- PSA: 57.01000
- LogP: -0.54890
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044562-500mg |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | >95% | 500mg |
2941CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044562-5g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | >95% | 5g |
8517CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044562-1g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | >95% | 1g |
3706CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044562-5g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | >95% | 5g |
8517.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044562-1g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | >95% | 1g |
3706.0CNY | 2021-07-05 | |
| Apollo Scientific | OR32778-1g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | 95% | 1g |
£90.00 | 2025-02-20 | |
| abcr | AB257159-1 g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate, 95%; . |
106535-16-4 | 95% | 1g |
€260.30 | 2023-04-27 | |
| abcr | AB257159-5 g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate, 95%; . |
106535-16-4 | 95% | 5g |
€696.70 | 2023-04-27 | |
| abcr | AB257159-10 g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate, 95%; . |
106535-16-4 | 95% | 10g |
€1131.70 | 2023-04-27 | |
| Chemenu | CM275179-1g |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate |
106535-16-4 | 95% | 1g |
$250 | 2023-03-05 |
Methyl 2-(1H-1,2,4-triazol-1-yl)acetate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
106535-16-4 (Methyl 2-(1H-1,2,4-triazol-1-yl)acetate) Related Products
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